7-Bromo-5-nitrobenzothiazole
Cat. No. B8521065
Key on ui cas rn:
196205-22-8
M. Wt: 259.08 g/mol
InChI Key: FHIUHLVAUJKHNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06303643B1
Procedure details
To a solution of SnCl2.2H2O (0.5 g, 2.2 mmol) in 5 mL of HCl was added 5-nitro-7-bromobenzothiazole (82 mg, 0.32 mmol) in a portion and the resulting reaction mixture was stirred for 1 h at 25° C. The reaction mixture was basified with aq. NaOH and extracted with EtOAc. Organic extracts were dried over Na2SO4 and concentrated in vacuo to yield 70 mg (31 mmol, 96%) of the desired product.
Identifiers
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REACTION_CXSMILES
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O.O.Cl[Sn]Cl.[N+:6]([C:9]1[CH:10]=[C:11]([Br:18])[C:12]2[S:16][CH:15]=[N:14][C:13]=2[CH:17]=1)([O-])=O.[OH-].[Na+]>Cl>[NH2:6][C:9]1[CH:10]=[C:11]([Br:18])[C:12]2[S:16][CH:15]=[N:14][C:13]=2[CH:17]=1 |f:0.1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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O.O.Cl[Sn]Cl
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Name
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Quantity
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82 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(C2=C(N=CS2)C1)Br
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred for 1 h at 25° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the resulting reaction mixture
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Organic extracts were dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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NC=1C=C(C2=C(N=CS2)C1)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 31 mmol | |
| AMOUNT: MASS | 70 mg | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 9687.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
